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Compound of Interest

Compound Name: 2,4-Dimethylheptan-4-ol

Cat. No.: B092151

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
2,4-Dimethylheptan-4-ol. It is intended for use by qualified professionals and should not be
considered a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety
consultation.

Introduction

2,4-Dimethylheptan-4-ol is a tertiary alcohol with the chemical formula C9H200.[1][2] While
specific toxicological and handling data for this compound are limited in publicly available
literature, this guide synthesizes the existing information and provides recommendations based
on data from structurally similar compounds. This approach, known as "read-across," is a
scientifically accepted method for assessing the potential hazards of data-poor chemicals.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,4-Dimethylheptan-4-ol is
presented in Table 1. This information is crucial for understanding the substance's behavior and
for designing appropriate storage and handling procedures.

Table 1: Physical and Chemical Properties of 2,4-Dimethylheptan-4-ol
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Property Value Reference
Molecular Formula C9H200 [1112]
Molecular Weight 144.25 g/mol [3]
CAS Number 19549-77-0 [1][2]
Appearance Not specified; likely a liquid

Boiling Point 176.6 °C at 760 mmHg [1]
Flash Point 70 °C [1]
Density 0.824 g/cm? [1]
Vapor Pressure 0.33 mmHg at 25°C [1]
Refractive Index 1.4280 [1]
Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor 1 o
Count

Hazard Identification and Classification

As of the date of this guide, a specific Globally Harmonized System (GHS) classification for
2,4-Dimethylheptan-4-ol has not been found in the reviewed literature. For a related isomer,
2,4-dimethyl heptanol, it is also noted that no GHS classification was found.[4] However, based
on the data for structurally similar compounds, a cautious approach to handling is warranted.

Table 2 summarizes the GHS classifications for related compounds, which can be used to infer
potential hazards.

Table 2: GHS Classification of Structurally Similar Compounds
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GHS Hazard
Compound CAS Number Reference
Statements

H226: Flammable

liquid and
2,4-Dimethylheptane 2213-23-2 vapour.H304: May be [51[6]

fatal if swallowed and

enters airways.

H226: Flammable
liquid and vapor.H302:
Harmful if
swallowed.H312:
Harmful in contact
with skin.H315:
2-Methyl-4-heptanol ~ 21570-35-4 Causes skin -
irritation.H319:
Causes serious eye
irritation.H332:
Harmful if
inhaled.H335: May
cause respiratory

irritation.

H226: Flammable
liquid and
108-83-8 vapour.H335: May [8]

cause respiratory

2,6-Dimethyl-4-

heptanone

irritation.

Given the flammability and potential for irritation and other health effects of similar compounds,
it is prudent to handle 2,4-Dimethylheptan-4-ol as a flammable liquid that may be harmful and
an irritant.

Toxicological Data (Read-Across)

Direct toxicological studies on 2,4-Dimethylheptan-4-ol are not readily available. However, a
safety assessment of the isomer 2,6-dimethyl-4-heptanol provides some insight into the
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potential biological effects. It is important to note that while structurally similar, the toxicological
profiles may not be identical.

Table 3: Toxicological Data for 2,6-Dimethyl-4-heptanol (CAS: 108-82-7)

Endpoint Result Reference
Genotoxicity Not genotoxic 9]
Repeated Dose Toxicity NOAEL = 17 mg/kg/day [9]
Reproductive Toxicity NOAEL = 500 mg/kg/day 9]

. . No concern for skin
Skin Sensitization o 9]
sensitization

Experimental Protocols

Detailed experimental protocols for toxicological or safety studies specifically on 2,4-
Dimethylheptan-4-ol were not found in the reviewed literature. The toxicological data
presented for the read-across compound, 2,6-dimethyl-4-heptanol, was derived from studies
following established OECD guidelines, such as OECD 422 for combined repeated dose
toxicity with the reproduction/developmental toxicity screening test.

Signaling Pathways and Mechanism of Toxicity

There is no information available regarding the signaling pathways or specific mechanisms of
toxicity for 2,4-Dimethylheptan-4-ol.

Safe Handling and Storage

Based on the properties of 2,4-Dimethylheptan-4-ol and the hazards associated with similar
compounds, the following handling and storage procedures are recommended.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.
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o Respiratory Protection: Use in a well-ventilated area or with a chemical fume hood. If
ventilation is inadequate, a respirator may be necessary.

Handling

e Avoid contact with skin and eyes.[5]

Do not breathe vapors or mist.[5]

Keep away from heat, sparks, and open flames.[5][6]

Use non-sparking tools.[5][6]

Ground and bond containers when transferring material.[5][6]

Wash hands thoroughly after handling.

Storage

o Keep container tightly closed.[5][6]
e Store in a cool, dry, and well-ventilated place.[6]
o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In case of exposure, follow these first aid guidelines, based on recommendations for similar
chemicals:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[5]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical attention.[5]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[5]

Emergency Procedures
Accidental Release

o Ensure adequate ventilation.

Remove all sources of ignition.[5]

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., sand, earth).

Collect and place in a suitable container for disposal.

Prevent entry into drains and waterways.
Fire Fighting
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: Vapors may form explosive mixtures with air.

» Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Logical Workflow for Handling Chemicals with
Limited Data

The following diagram illustrates a logical workflow for the risk assessment and handling of a
chemical with limited safety and toxicological data, such as 2,4-Dimethylheptan-4-ol.
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Caption: Risk assessment workflow for chemicals with limited data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092151#safety-and-handling-of-2-4-dimethylheptan-
4-0l]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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